1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione

• IUPAC Name: 1-[(4-fluoroanilino)methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C11H11FN2O2/c12-8-1-3-9(4-2-8)13-7-14-10(15)5-6-11(14)16/h1-4,13H,5-7H2
• InChI Key: PNBDKCJCCOVYRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CNC2=CC=C(C=C2)F
• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol

Description

1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione, also known as FPOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPOP is a derivative of pyrrolidinedione, which is a cyclic organic compound.

Mechanism of Action

1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione is a radical-based protein footprinting reagent that reacts with solvent-exposed amino acid residues in proteins. This compound generates hydroxyl radicals upon photolysis, which react with amino acid residues in proteins to form oxidation products. The oxidation products can be analyzed using mass spectrometry to determine the solvent accessibility of amino acid residues in proteins.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins. This compound does not significantly alter the stability, activity, or folding of proteins. This compound has also been shown to have minimal effects on the activity of enzymes and the binding of ligands to proteins.

Advantages and Limitations for Lab Experiments

1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione has several advantages over other protein footprinting reagents. This compound is a fast and efficient reagent that can be used to probe the solvent accessibility of amino acid residues in proteins. This compound is also compatible with a wide range of proteins and can be used in various experimental conditions. However, this compound has some limitations, such as its limited reactivity towards certain amino acid residues and its potential to generate side reactions.

Future Directions

The future directions for 1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione research include the development of new this compound derivatives with improved reactivity and selectivity towards specific amino acid residues. The use of this compound in combination with other biophysical techniques, such as NMR and X-ray crystallography, to obtain a more comprehensive understanding of protein structure and dynamics. The application of this compound in drug discovery and the development of new therapeutics. The optimization of this compound reaction conditions to improve the yield and efficiency of this compound synthesis.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential in various scientific research fields. This compound is a fast and efficient reagent that can be used to probe the solvent accessibility of amino acid residues in proteins. This compound has minimal effects on the biochemical and physiological properties of proteins and has several advantages over other protein footprinting reagents. The future directions for this compound research include the development of new derivatives, the application of this compound in drug discovery, and the optimization of this compound reaction conditions.

Synthesis Methods

The synthesis of 1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione involves the reaction of 4-aminobenzyl alcohol with diethyl ethoxymethylenemalonate, followed by the addition of fluorine and subsequent cyclization to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

1-{[(4-fluorophenyl)amino]methyl}-2,5-pyrrolidinedione has been widely used in various scientific research fields, including protein structure and dynamics, drug discovery, and biophysics. This compound is used to probe the solvent accessibility of amino acid residues in proteins, which helps in determining the protein structure and dynamics. It is also used to identify the binding sites of small molecules on proteins, which is essential for drug discovery. This compound has also been used to study the interaction between proteins and other biomolecules, such as lipids and nucleic acids.